Cas no 110680-94-9 (1,4-Benzenediamine,ar,ar-dichloro- (9CI))

• Product Name: 1,4-Benzenediamine,ar,ar-dichloro- (9CI)
• CAS No: 110680-94-9
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• CID: 186495
• PubChem ID: 184269
• Update Time: 2025-04-19

1,4-Benzenediamine,ar,ar-dichloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,ar,ar-dichloro- (9CI)
• 2,3-dichlorobenzene-1,4-diamine
• 41946-53-6
• 2,3-dichloro-p-phenylene diamine
• SCHEMBL526351
• 2,3-Dichloro-1,4-benzenediamine
• DTXSID30149355
• 110680-94-9
• 1,4-Benzenediamine, ar,ar-dichloro-

• Inchi： 1S/C6H6Cl2N2/c7-5-3(9)1-2-4(10)6(5)8/h1-2H,9-10H2
• InChI Key： CWWTUQATBGTZFD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1N)N)Cl

Computed Properties

• Exact Mass: 175.99098
• Monoisotopic Mass: 175.990804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.501
• Boiling Point: 309.7°C at 760 mmHg
• Flash Point: 141.1°C
• Refractive Index: 1.679
• PSA: 52.04
• LogP: 3.32020